[2-(Diethylamino)-2-oxoethoxy]acetic acid

Specification

• CAS No.: 56074-25-0
• Molecular Formula: C8H15NO4
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-[2-(diethylamino)-2-oxoethoxy]acetic acid
• Standard InChI: InChI=1S/C8H15NO4/c1-3-9(4-2)7(10)5-13-6-8(11)12/h3-6H2,1-2H3,(H,11,12)
• Standard InChI Key: LTUNSTDSGDERDY-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)COCC(=O)O
• Canonical SMILES: CCN(CC)C(=O)COCC(=O)O

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

[2-(Diethylamino)-2-oxoethoxy]acetic acid is defined by the following attributes:

Property	Value
Molecular Formula	C₈H₁₅NO₄
Molecular Weight	189.21 g/mol
IUPAC Name	2-[2-(Diethylamino)-2-oxoethoxy]acetic acid
SMILES	CCN(CC)C(=O)COCC(=O)O
InChI Key	LTUNSTDSGDERDY-UHFFFAOYSA-N

The structure comprises a diethylcarbamoyl group (-N(C₂H₅)₂C=O) linked via an ether bridge to an acetic acid moiety. This hybrid architecture confers both basic (diethylamino) and acidic (carboxylic acid) properties.

Synonyms and Registry Identifiers

• Acetic acid, [2-(diethylamino)-2-oxoethoxy]-

• N,N-Diethyl-3-oxaglutaramic acid

• CAS 56074-25-0

• PubChem CID 7320778

Synthesis and Purification

Purification Challenges

The compound’s polarity complicates isolation. Techniques such as solvent evaporation followed by recrystallization from polar aprotic solvents (e.g., DMF/water mixtures) are suggested.

Physicochemical Properties

Experimental Data

Property	Value/Description
Purity	98% (reported for commercial samples)
Solubility	Likely polar solvents (DMF, ethanol)
Stability	Stable at room temperature; sensitive to prolonged moisture

Predicted Properties

• logP: ~0.5 (estimated using PubChem data), indicating moderate hydrophilicity.

• pKa: Carboxylic acid group ≈ 2.5; diethylamino group ≈ 9.5 (analogous to N,N-diethylacetamide).

Research Gaps and Future Directions

• Synthetic Optimization: Development of scalable, high-yield routes.

• Biological Screening: Anticancer, antimicrobial, or CNS activity assays.

• Derivatization Studies: Exploration of ester/amide analogs for enhanced pharmacokinetics.